Cas no 1704276-72-1 (3-(5-nitrothiophen-2-yl)prop-2-en-1-amine)

• Product Name: 3-(5-nitrothiophen-2-yl)prop-2-en-1-amine
• CAS No: 1704276-72-1
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 6249086
• PubChem ID: 108406962
• Update Time: 2025-09-24

3-(5-nitrothiophen-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrothiophen-2-yl)prop-2-en-1-amine
• EN300-1828931
• 1704276-72-1

• Inchi： 1S/C7H8N2O2S/c8-5-1-2-6-3-4-7(12-6)9(10)11/h1-4H,5,8H2/b2-1+
• InChI Key： CVDSDKYNXJHBPO-OWOJBTEDSA-N
• SMILES： S1C(=CC=C1/C=C/CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes